Cas no 512810-21-8 (3-(4-nitro-1H-pyrazol-1-yl)propanoic acid)

• Product Name: 3-(4-nitro-1H-pyrazol-1-yl)propanoic acid
• CAS No: 512810-21-8
• MF: C₆H₇N₃O₄
• MW: 185.137480974197
• MDL: MFCD03074554
• CID: 2122602
• PubChem ID: 1229867
• Update Time: 2025-04-21

3-(4-nitro-1H-pyrazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-nitro-1H-pyrazol-1-yl)propanoic acid
• 3-(4-NITRO-PYRAZOL-1-YL)-PROPIONIC ACID
• 3-{4-nitro-1H-pyrazol-1-yl}propanoic acid
• AKOS000204703
• DB-338909
• Z228588526
• Oprea1_003601
• 899-646-1
• BBL015875
• MFCD03074554
• AKOS015922307
• SCHEMBL672001
• 3-(4-nitropyrazol-1-yl)propanoic acid
• 4-Nitro-1H-pyrazole-1-propanoic acid
• STK348651
• G31105
• 3-(4-nitro-1H-pyrazol-1-yl)propanoicacid
• EN300-52701
• AK-968/41170472
• FS-6036
• ALBB-004382
• DTXCID201721401
• DTXSID601290795
• DRVNKZUIVXMXHJ-UHFFFAOYSA-N
• 512810-21-8

• MDL： MFCD03074554
• Inchi： 1S/C6H7N3O4/c10-6(11)1-2-8-4-5(3-7-8)9(12)13/h3-4H,1-2H2,(H,10,11)
• InChI Key： DRVNKZUIVXMXHJ-UHFFFAOYSA-N
• SMILES： OC(CCN1C=C(C=N1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 185.04365571Da
• Monoisotopic Mass: 185.04365571Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: 143-145 °C
• Boiling Point: 419.3±25.0 °C at 760 mmHg
• Flash Point: 207.4±23.2 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-(4-nitro-1H-pyrazol-1-yl)propanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds